Cas no 70591-89-8 (3,3-dimethyl-1-(methylamino)butan-2-one)

• Product Name: 3,3-dimethyl-1-(methylamino)butan-2-one
• CAS No: 70591-89-8
• MF: C₇H₁₅NO
• MW: 129.200102090836
• MDL: MFCD00823459
• CID: 1744660
• PubChem ID: 1415631
• Update Time: 2025-11-02

3,3-dimethyl-1-(methylamino)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 3,3-dimethyl-1-(methylamino)-
• 3,3-dimethyl-1-(methylamino)butan-2-one
• STK686542
• 70591-89-8
• DTXSID701278964
• EN300-1587771
• 3,3-Dimethyl-1-(methylamino)-2-butanone
• SCHEMBL679000
• F50925
• AKOS005599577

• MDL： MFCD00823459
• Inchi： 1S/C7H15NO/c1-7(2,3)6(9)5-8-4/h8H,5H2,1-4H3
• InChI Key： LNRRSAKKUZXZDX-UHFFFAOYSA-N
• SMILES： O=C(CNC)C(C)(C)C

Computed Properties

• Exact Mass: 129.11545
• Monoisotopic Mass: 129.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3,3-dimethyl-1-(methylamino)butan-2-one

Comprehensive Guide to 3,3-dimethyl-1-(methylamino)butan-2-one (CAS No. 70591-89-8): Properties, Applications, and Market Insights

3,3-dimethyl-1-(methylamino)butan-2-one (CAS No. 70591-89-8) is a specialized organic compound with a unique molecular structure. This ketone derivative, featuring a methylamino group, has garnered attention in various industries due to its versatile applications. In this article, we delve into its chemical properties, synthesis methods, industrial uses, and emerging trends, providing a holistic view for researchers and professionals.

The compound's IUPAC name, 3,3-dimethyl-1-(methylamino)butan-2-one, reflects its branched-chain structure. With a molecular formula of C₇H₁₅NO, it belongs to the class of amino ketones, which are increasingly studied for their role in pharmaceutical intermediates and specialty chemicals. Its CAS No. 70591-89-8 serves as a unique identifier in global chemical databases, ensuring precise classification.

Recent advancements in green chemistry have spotlighted compounds like 3,3-dimethyl-1-(methylamino)butan-2-one as potential building blocks for sustainable materials. Researchers are exploring its use in bio-based polymers and catalysis, aligning with the global push toward environmentally friendly alternatives. This application aligns with frequent search queries such as "sustainable chemical intermediates" and "green synthesis of amino ketones."

In the pharmaceutical sector, 70591-89-8 has shown promise as a precursor in the synthesis of neurologically active compounds. Its structural features make it valuable for creating molecules with potential blood-brain barrier permeability, a hot topic in drug development forums. This connects with trending searches like "CNS drug intermediates" and "methylamino ketone applications in medicine."

The compound's physical properties include moderate solubility in polar solvents, making it suitable for solution-phase reactions. Analytical techniques like GC-MS and NMR spectroscopy are commonly employed for its characterization, addressing common researcher questions about "identification methods for amino ketones."

Market analysis reveals growing demand for 3,3-dimethyl-1-(methylamino)butan-2-one in Asia-Pacific regions, particularly for high-value chemical synthesis. Industry reports correlate this trend with increased R&D investment in specialty chemicals, a frequently searched term in business intelligence platforms.

Safety profiles of 70591-89-8 are well-documented, with standard laboratory precautions recommended. This addresses common queries about "handling amino ketones safely" while maintaining compliance with international chemical safety guidelines.

Future research directions for 3,3-dimethyl-1-(methylamino)butan-2-one may explore its chiral derivatives for asymmetric synthesis, tapping into the booming market for enantioselective catalysts. This perspective aligns with academic searches on "steroselective amino ketone applications."

For quality assurance, reputable suppliers provide analytical certificates for CAS No. 70591-89-8, meeting the pharmaceutical industry's stringent standards. This responds to procurement professionals' frequent inquiries about "certified amino ketone suppliers."

In conclusion, 3,3-dimethyl-1-(methylamino)butan-2-one represents a versatile chemical with expanding applications across multiple industries. Its unique properties and alignment with sustainability trends position it as a compound of continuing scientific and commercial interest.